N,N'-Diacetylbenzidine

• IUPAC Name: N-[4-(4-acetamidophenyl)phenyl]acetamide
• InChI: InChI=1S/C16H16N2O2/c1-11(19)17-15-7-3-13(4-8-15)14-5-9-16(10-6-14)18-12(2)20/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: CZVHCFKUXGRABC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CC=C(C=C2)NC(=O)C
• DSSTOX Substance ID: DTXSID9036854
• Molecular Weight: 268.31 g/mol
• Physical Description: White solid; [HSDB] Pale yellow powder; [TCI MSDS], WHITE CRYSTALS.
• Solubility: SOL IN ETHANOL, ETHYL ACETATE, Solubility in water: none
• Color/Form: NEEDLES FROM ACETIC ACID, WHITE NEEDLES
• CAS RN: 613-35-4
• Melting Point: 328.30 °C, 327-330 °C

Description

Synthesis Analysis

N,N'-Diacetylbenzidine is involved in the formation of various metabolites and has been synthesized through reactions involving benzidine. For instance, in the metabolism of benzidine to its diacetyl derivative, liver enzymes play a crucial role in acetylating the benzidine molecule, leading to the formation of this compound among other metabolites (Lakshmi et al., 1995).

Molecular Structure Analysis

The molecular structure of this compound has been characterized through various analytical techniques. However, specific studies focusing solely on the molecular structure analysis of this compound were not identified in the available literature. Typically, such analysis would involve spectroscopic methods to elucidate the arrangement of atoms within the molecule.

Chemical Reactions and Properties

This compound undergoes metabolic activation, where hepatic sulfotransferase catalyzes its transformation into potentially carcinogenic electrophiles (Morton et al., 1980). This transformation is crucial for understanding the compound's reactivity and potential biological impacts.

Physical Properties Analysis

Research directly detailing the physical properties of this compound, such as melting point, boiling point, solubility, etc., was not directly identified. However, physical properties can generally be predicted based on the molecular structure and are crucial for handling and application in various chemical processes.

Chemical Properties Analysis

The chemical properties of this compound involve its reactivity, especially its ability to undergo acetylation and its metabolic conversion in biological systems. These transformations influence its toxicological profile and its classification as a potential carcinogen due to the formation of DNA adducts in liver DNA (Martin et al., 1983).

Scientific Research Applications

• Metabolic Activation and Genotoxicity : N,N'-diacetylbenzidine is activated by prostaglandin H synthase into reactive intermediates, potentially causing genotoxicity in urothelial target tissues (Degen et al., 2004).

• Carcinogenic Potential : It can be metabolized into reactive derivatives that contribute to tumor induction (Morton, King, & Baetcke, 1979). It induces hepatic tumors in mice and rats and is a known human urinary bladder carcinogen (Martin, Beland, Roth, & Kadlubar, 1982).

• Metabolism by NAT Enzymes : N-acetylbenzidine is a preferred substrate for NAT1, and NAT1 and NAT2 enzymes catalyze its N-acetylation through a binary ping-pong mechanism (Zenser et al., 1996).

• Liver Damage : Intraperitoneal injection of this compound can cause structural damage to the liver in rats, leading to cirrhosis (Shimamura et al., 1979).

• Metabolic Activation to Carcinogens : N-HO-DABZ, a form of benzidine, may be converted into a highly toxic carcinogenic electrophile by metabolic O-sulfonation in hepatic cytosol (Morton et al., 1980).

• Binding to DNA : The compound shows minimal binding to rat liver DNA, insufficient for adduct analysis (Martin et al., 1983).

• Influence on Benzidine-Induced Carcinogenesis : Rat liver slices exposed to benzidine form N-acetylbenzidine and this compound, influencing benzidine-induced carcinogenesis (Lakshmi et al., 1995).

Mechanism of Action

Target of Action

N,N’-Diacetylbenzidine, a derivative of benzidine, is a compound that primarily targets the liver and kidneys . It can be absorbed into the body in hazardous amounts by inhalation of its aerosol and by ingestion . The substance may have effects on the blood and kidneys, possibly resulting in the formation of methaemoglobin, anaemia, and kidney impairment .

Mode of Action

The key reaction responsible for all the biological activities of N,N’-Diacetylbenzidine is the N-oxidation to aryl-N-hydroxylamines . Either the free amine or the acetamide can be N-oxidized . An equilibrium exists between the two, which is determined by the competing activity of N-acetyltransferases and N-deacetylases . The ultimate metabolites of most arylamines react in vitro and in vivo with C-8 of guanine and the respective adduct has been made responsible for point mutations .

Biochemical Pathways

The metabolism of N,N’-Diacetylbenzidine involves a sequence of reactions: benzidine → N-acetylbenzidine → N,N’-diacetylbenzidine → N-hydroxy-N,N’-diacetylbenzidine → nucleic acid binding . This sequence suggests that N,N’-Diacetylbenzidine can be metabolized to reactive derivatives which may contribute to the induction of tumors .

Pharmacokinetics

It is known that the compound has a molecular weight of 2683104 Its octanol/water partition coefficient as log Pow is 1.97 , indicating its lipophilicity and potential for bioaccumulation.

Result of Action

The result of N,N’-Diacetylbenzidine’s action is the formation of DNA adducts, which can lead to mutations and potentially the induction of tumors . It is suspected of causing genetic defects and cancer, and may cause damage to blood and kidneys through prolonged or repeated exposure .

Action Environment

The action of N,N’-Diacetylbenzidine can be influenced by environmental factors. For instance, occupational exposure in the dye and rubber industries has been implicated in human urinary bladder carcinogenesis . Furthermore, the substance decomposes on contact with hot surfaces or flames, producing nitrogen oxides, and reacts with strong oxidants . Therefore, the compound’s action, efficacy, and stability can be significantly affected by the surrounding environment.

Safety and Hazards

N,N’-Diacetylbenzidine is a suspected carcinogen with experimental carcinogenic, neoplastigenic, and tumorigenic data. It is harmful if swallowed, in contact with skin, or if inhaled. It is suspected of causing genetic defects and may cause cancer.